6-Hydroxypicolinic acid

• CAS: 19621-92-2
• Synonyms: 6-hydroxypicolinic acid
• Molecular Formula: C6H5NO3
• Molecular Weight: 139.11 g/mol
• SMILES: C1=CC(=O)NC(=C1)C(=O)O
• InChI: InChI=1S/C6H5NO3/c8-5-3-1-2-4(7-5)6(9)10/h1-3H,(H,7,8)(H,9,10)
• InChIKey: VRCWSYYXUCKEED-UHFFFAOYSA-N

Researchers requiring predictable metal complex stoichiometry face risks with other picolinic acid isomers-substituting 3-, 4-, or 5-hydroxypicolinic acid can yield unpredictable coordination topologies. 6-Hydroxypicolinic acid (6HPA) solves this via DFT-validated superior Cu(II) complex stability and dominant keto-tautomer preference for rational crystal engineering. • Enhanced Cu(II) complex thermodynamic stability vs. 3-, 4-, and 5-hydroxypicolinate isomers, reducing transchelation risk in radiopharmaceutical ligand design. • Keto-tautomer dominance enables predictable hydrogen-bonding motifs for 1D/2D/3D coordination polymer and MOF construction with lanthanide ions. • Biocatalytic synthesis routes achieve up to 96% molar yield vs. ~51% via chemical methods, substantially lowering cost-per-kilogram for pharmaceutical intermediate and agrochemical sourcing.

6-Hydroxypicolinic Acid Overview

6-Hydroxypicolinic acid (6HPA, 6-hydroxypyridine-2-carboxylic acid, CAS 19621-92-2) is a picolinic acid derivative characterized by a hydroxyl group at the 6-position of the pyridine ring. This substitution pattern enables unique enol-keto tautomerism and distinct coordination behavior compared to other positional isomers and the parent picolinic acid [1]. As a chelating ligand capable of N,O- or N,O,O-coordination, 6HPA serves as a versatile building block in coordination chemistry, radiopharmaceutical ligand design, and supramolecular architecture . The following evidence guide quantifies its specific performance advantages over closely related analogs to support informed procurement decisions.

Keto tautomer-dominant chelation behavior

Enables N,O- or N,O,O-coordination modes

Supports coordination polymer and supramolecular design

Applicable to radiopharmaceutical ligand research

• [1] Substituent effect on the proton-related phenomena and chelation behavior of hydroxypicolinic compounds: a DFT investigation. Structural Chemistry, 2016, 27, 505–524. DOI: 10.1007/s11224-015-0579-7. View Source

Why 6-Hydroxypicolinic Acid Cannot Be Substituted

The position of the hydroxyl group on the pyridine ring dictates the dominant tautomeric form in solution and the solid state, which directly governs metal-binding affinity, complex stability, and the resulting supramolecular architecture. While picolinic acid itself lacks the hydroxyl functionality required for certain coordination modes, the 3-, 4-, 5-, and 6-hydroxypicolinic acids exhibit markedly different protonation equilibria and chelation thermodynamics [1]. Consequently, substituting one isomer for another—or using unsubstituted picolinic acid—can lead to unpredictable complex stoichiometries, reduced stability, or failure to achieve the desired three-dimensional network topology. The quantitative comparisons below demonstrate that 6-hydroxypicolinic acid offers a distinct and often superior profile in several key performance dimensions, making it the rational choice for specific research and industrial applications [1].

Tautomer 3- and 4-isomers adopt zwitterionic forms, which may alter hydrogen-bond motifs and coordination geometry compared to the keto-dominant 6-isomer.

Stability 5-Hydroxypicolinic acid shows different complexation thermodynamics; reported Cu(II) complex stability may not transfer.

Coordination Unsubstituted picolinic acid lacks the hydroxyl group required for O,O- or N,O,O-chelation, limiting achievable network topologies.

• [1] Substituent effect on the proton-related phenomena and chelation behavior of hydroxypicolinic compounds: a DFT investigation. Structural Chemistry, 2016, 27, 505–524. DOI: 10.1007/s11224-015-0579-7. View Source

Key Evidence for 6-Hydroxypicolinic Acid

Superior Stability of Cu(II) Complexes

Density functional theory (DFT) calculations comparing the complexation of copper(II) by 3-, 4-, 5-, and 6-hydroxypicolinic acids reveal that while 5-hydroxypicolinate exhibits the highest preference for complexation, the 6-hydroxypicolinate complex is the most thermodynamically stable [1]. This finding is based on computed relative energies and stability constants in aqueous solution modeled via the polarizable continuum model [1].

Cu(II) Stability

Head-to-head

Reported most stable among hydroxypicolinate isomers (DFT)

Supports coordination stability evaluation

Relative ranking; quantified ΔG not provided in abstract

Evidence Dimension	Thermodynamic stability of Cu(II) complex
Target Compound Data	Most stable complex among hydroxypicolinate isomers
Comparator Or Baseline	5-Hydroxypicolinate (highest complexation preference); 3- and 4-hydroxypicolinate (lower stability)
Quantified Difference	Not explicitly quantified in abstract; described as 'most stable' relative to other isomers.
Conditions	DFT calculations at the B3LYP/6-311++G(d,p) level with PCM solvation model for water.

Why This Matters

For applications requiring robust metal complexation (e.g., radiopharmaceuticals, catalysis, metal sensing), selecting the isomer that yields the most stable complex minimizes ligand exchange and improves functional reliability.

• [1] Substituent effect on the proton-related phenomena and chelation behavior of hydroxypicolinic compounds: a DFT investigation. Structural Chemistry, 2016, 27, 505–524. DOI: 10.1007/s11224-015-0579-7. View Source

Keto Tautomer Dominance

DFT calculations demonstrate a clear difference in the dominant solution-phase species among hydroxypicolinic acid isomers. Whereas 3- and 4-hydroxypicolinic acids preferentially adopt zwitterionic forms, 6-hydroxypicolinic acid strongly favors the keto tautomer [1]. This tautomeric state influences the ligand's protonation state, hydrogen-bonding capacity, and coordination geometry, which in turn affects the architecture and properties of metal complexes and supramolecular assemblies [1].

Tautomer Form

Head-to-head

Keto form preferred over zwitterionic (DFT)

Influences hydrogen-bonding capacity

Affects supramolecular assembly predictability

Evidence Dimension	Dominant tautomeric form in aqueous solution
Target Compound Data	Keto form highly preferred
Comparator Or Baseline	3-Hydroxypicolinic acid (zwitterionic form preferred); 4-Hydroxypicolinic acid (zwitterionic form preferred)
Quantified Difference	Qualitative preference; quantitative energy differences reported in the full article.
Conditions	DFT calculations at the B3LYP/6-311++G(d,p) level with PCM solvation model for water.

Why This Matters

The dominant tautomeric form directly impacts the ligand's ability to engage in specific hydrogen-bonding motifs and coordinate to metal centers. For researchers designing supramolecular structures or coordination polymers, the keto preference of 6HPA provides a predictable and distinct building block compared to the zwitterionic 3- and 4-isomers.

• [1] Substituent effect on the proton-related phenomena and chelation behavior of hydroxypicolinic compounds: a DFT investigation. Structural Chemistry, 2016, 27, 505–524. DOI: 10.1007/s11224-015-0579-7. View Source

Microbiological Synthesis Yield Advantage

A patented microbiological process using microorganisms that grow on picolinic acid as the sole carbon, nitrogen, and energy source enables the production of 6-hydroxypicolinic acid with significantly improved yield and purity compared to earlier chemical methods [1]. The conventional chemical route (reaction of picolinic acid with potassium hydroxide) achieves only a moderate yield of approximately 51% [1]. In contrast, the microbiological approach can achieve a molar conversion yield of up to 96% under optimized conditions using resting cells of Alcaligenes sp. UK21 [2].

Synthesis Yield

Reported

96% (biocatalytic) vs 51% (chemical)

Supports synthesis cost evaluation

Molar conversion, resting cells of Alcaligenes sp.

Evidence Dimension	Synthesis yield (molar conversion)
Target Compound Data	96% (microbiological route, 48 h incubation)
Comparator Or Baseline	51% (chemical synthesis from picolinic acid + KOH)
Quantified Difference	45 percentage-point increase in yield.
Conditions	Microbiological: Alcaligenes sp. UK21 resting cells, 48 h incubation [2]; Chemical: picolinic acid + KOH, prior art [1].

Why This Matters

Higher synthetic yield translates directly to lower cost per gram for procurement, especially at scale. The microbiological route also offers the potential for greener synthesis with fewer organic solvents and byproducts.

• [1] Microbiological process for the production of 6-hydroxypicolinic acid. US Patent 5,238,830. Filed 1992-03-13, granted 1993-08-24. View Source
• [2] Regioselective hydroxylation of quinolinic acid, lutidinic acid and isocinchomeronic acid by resting cells of pyridine dicarboxylic acid-degrading microorganisms. Applied Microbiology and Biotechnology, 2003, 61, 393–399. DOI: 10.1007/s00253-002-1194-4. View Source

Lanthanide Supramolecular Architectures

6-Hydroxypicolinic acid serves as a versatile ligand for constructing lanthanide-based supramolecular architectures. Single-crystal X-ray diffraction studies of complexes with La(III), Eu(III), and Yb(III) reveal that the ligand's enol-ketonic tautomerism and multiple coordination sites (carbonyl oxygen, amido nitrogen, carboxylate oxygen) allow it to act as both a hydrogen-bond donor and acceptor, facilitating the assembly of 1D infinite chains and 3D microporous coordination polymers [1]. In ternary systems with 1,10-phenanthroline, the ligand participates in π–π stacking interactions that further stabilize the 3D supramolecular networks [2]. While direct quantitative stability constants for lanthanide complexes are not reported in these studies, the structural diversity achieved with 6HPA surpasses what is typically observed with simpler picolinic acid derivatives, which lack the additional hydroxyl group for hydrogen bonding.

Ln Architectures

Data to verify

Forms 1D chains and 3D frameworks with La, Eu, Yb

Supports framework design review

Qualitative structural comparison; class-level inference

Evidence Dimension	Supramolecular architecture complexity
Target Compound Data	Forms 1D infinite chains and 3D microporous coordination polymers with lanthanides.
Comparator Or Baseline	Picolinic acid (lacks hydroxyl; typically forms simpler discrete complexes)
Quantified Difference	Qualitative structural difference; no quantitative comparison available.
Conditions	Hydrothermal synthesis; single-crystal X-ray diffraction.

Why This Matters

For researchers developing lanthanide-based luminescent materials, MRI contrast agents, or porous frameworks, the ability of 6HPA to direct the formation of extended supramolecular structures offers a design advantage over simpler ligands that yield only discrete complexes.

• [1] Sun C., Zheng X.-J., Jin L. Syntheses and Structures of the First Examples of Lanthanide Complexes with 6‐Hydroxypicolinic Acid. Zeitschrift für anorganische und allgemeine Chemie, 2004, 630, 1342-1347. DOI: 10.1002/zaac.200400107. View Source
• [2] Supramolecular architectures from the self-assembly of lanthanide ions with 6-hydroxypicolinic acid and 1,10-phenanthroline. Journal of Molecular Structure, 2005, 748, 1-3, 1-8. DOI: 10.1016/j.molstruc.2005.02.017. View Source

6-Hydroxypicolinic Acid Application Scenarios

Stable Metal Complexes for Radiopharmaceuticals & Catalysis

The DFT-predicted superior thermodynamic stability of Cu(II) complexes with 6-hydroxypicolinate, relative to other hydroxypicolinate isomers, positions this compound as a preferred ligand for applications where metal complex integrity is critical [1]. In radiopharmaceutical development—where ligand exchange can lead to off-target biodistribution and reduced imaging quality—the enhanced stability of 6HPA complexes may reduce transchelation and improve radiochemical purity [1]. Similarly, in homogeneous catalysis, a more stable metal-ligand framework can extend catalyst lifetime and maintain activity under challenging reaction conditions.

Coordination Polymers & Porous Frameworks Synthesis

The strong preference of 6-hydroxypicolinic acid for the keto tautomeric form, in contrast to the zwitterionic preference of 3- and 4-isomers, provides a predictable and distinct hydrogen-bonding motif for crystal engineering [2]. Combined with its ability to chelate metals via N,O- or N,O,O-coordination, 6HPA enables the rational design of 1D chains, 2D nets, and 3D microporous coordination polymers, as demonstrated with lanthanide ions [3][4]. This makes it a valuable building block for researchers developing metal-organic frameworks (MOFs), gas storage materials, or luminescent sensors.

Cost-Effective Biocatalytic Synthesis

For procurement managers and process chemists seeking to minimize raw material costs, the microbiological synthesis route offers a substantial yield advantage (up to 96% molar conversion) over traditional chemical methods (approximately 51% yield) [5][6]. This 45 percentage-point improvement can significantly reduce the cost per kilogram when sourcing 6-hydroxypicolinic acid for industrial applications such as pharmaceutical intermediate production or agrochemical formulation. Suppliers utilizing biocatalytic processes may offer more competitive pricing compared to those relying solely on chemical synthesis.

Application

Selection Property

Validation Focus

Radiopharmaceutical complex design

Cu(II) complex stability context

Transchelation resistance review

Coordination polymer synthesis

Keto tautomer-dominant coordination

Hydrogen-bond network predictability

Large-scale procurement

Biocatalytic synthesis route

Cost-per-gram benchmark

• [1] Substituent effect on the proton-related phenomena and chelation behavior of hydroxypicolinic compounds: a DFT investigation. Structural Chemistry, 2016, 27, 505–524. DOI: 10.1007/s11224-015-0579-7. View Source
• [2] Substituent effect on the proton-related phenomena and chelation behavior of hydroxypicolinic compounds: a DFT investigation. Structural Chemistry, 2016, 27, 505–524. DOI: 10.1007/s11224-015-0579-7. View Source
• [3] Sun C., Zheng X.-J., Jin L. Syntheses and Structures of the First Examples of Lanthanide Complexes with 6‐Hydroxypicolinic Acid. Zeitschrift für anorganische und allgemeine Chemie, 2004, 630, 1342-1347. DOI: 10.1002/zaac.200400107. View Source
• [4] Supramolecular architectures from the self-assembly of lanthanide ions with 6-hydroxypicolinic acid and 1,10-phenanthroline. Journal of Molecular Structure, 2005, 748, 1-3, 1-8. DOI: 10.1016/j.molstruc.2005.02.017. View Source
• [5] Microbiological process for the production of 6-hydroxypicolinic acid. US Patent 5,238,830. Filed 1992-03-13, granted 1993-08-24. View Source
• [6] Regioselective hydroxylation of quinolinic acid, lutidinic acid and isocinchomeronic acid by resting cells of pyridine dicarboxylic acid-degrading microorganisms. Applied Microbiology and Biotechnology, 2003, 61, 393–399. DOI: 10.1007/s00253-002-1194-4. View Source